5-Chloro-1-(2-nitrophenyl)-2,3-dihydropyridin-6-one

• IUPAC Name: 5-chloro-1-(2-nitrophenyl)-2,3-dihydropyridin-6-one
• InChI: InChI=1S/C11H9ClN2O3/c12-8-4-3-7-13(11(8)15)9-5-1-2-6-10(9)14(16)17/h1-2,4-6H,3,7H2
• InChI Key: MZCVOLVUIJSODY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C(=C1)Cl)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C11H9ClN2O3
• Molecular Weight: 252.65 g/mol

Description

The compound is a complex organic molecule that likely contains a pyridine ring based on its name. It’s important to note that the exact properties and characteristics can vary greatly depending on the specific structure and substituents of the molecule.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including coupling reactions and cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Without more information, it’s difficult to provide an accurate analysis.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited significant antiviral effects.
• . Compounds like 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide and 4-ethyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide exhibited low IC50 values.

Indole as a Pharmacophore

Indole’s aromatic nature and diverse biological activities make it an essential pharmacophore. .

Future Directions

Future research could focus on fully characterizing this compound, including its synthesis, structure, reactivity, and potential applications. This could involve experimental studies as well as computational modeling.